3-butyramido-N-(4-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(butanoylamino)-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H20N2O4/c1-3-6-17(23)22-18-15-7-4-5-8-16(15)26-19(18)20(24)21-13-9-11-14(25-2)12-10-13/h4-5,7-12H,3,6H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: WLHPCNRDJFQUCD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C20H20N2O4, and it has a molecular weight of 352.39. Benzofuran, a key component of this compound, is composed of fused benzene and furan rings.

Scientific Research Applications

Synthesis of Novel Compounds

Research has led to the development of new classes of compounds utilizing the benzofuran core structure, which have shown promising antimicrobial and antioxidant activities. For instance, a study by Rangaswamy et al. (2017) synthesized a new class of functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds, demonstrating their antimicrobial and antioxidant potential. Similarly, Abu‐Hashem et al. (2020) developed novel benzodifuranyl compounds derived from visnaginone and khellinone, which exhibited significant analgesic and anti-inflammatory activities, suggesting their potential as cyclooxygenase inhibitors (Rangaswamy et al., 2017) (Abu‐Hashem et al., 2020).

Antimicrobial and Antioxidant Activities

The benzofuran moiety has been central to the development of compounds with enhanced biological activities. Lavanya et al. (2017) synthesized new benzofuran carboxamide derivatives, which were then evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities, highlighting the versatility of benzofuran derivatives in synthesizing bioactive chemical entities (Lavanya et al., 2017).

Cytotoxic Activities Against Cancer Cell Lines

Hassan et al. (2015) explored the synthesis and cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, revealing their efficacy against various human cancer cell lines. This study underscores the potential of benzofuran-2-carboxamide derivatives in the development of anticancer agents (Hassan et al., 2015).

Neuroprotective and Antioxidant Effects

Cho et al. (2015) synthesized a series of novel benzofuran-2-carboxamide derivatives, evaluating their neuroprotective and antioxidant activities. Compounds with specific substituents showed promising neuroprotective action against excitotoxic damage and antioxidant efficacy, paving the way for the development of neuroprotective agents (Cho et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As it’s used for research purposes only, it’s likely that standard laboratory safety procedures should be followed when handling this compound.

Future Directions

Benzofuran derivatives, including “3-butyramido-N-(4-methoxyphenyl)benzofuran-2-carboxamide”, have potential implications in various fields of research and industry. They have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These findings encourage medicinal chemists to explore new areas to improve human health and reduce suffering.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It is known that benzofuran compounds interact with their targets to exert their biological effects .

Biochemical Pathways

Benzofuran compounds are known to affect various biochemical pathways due to their diverse pharmacological activities .

Result of Action

Benzofuran compounds are known to have strong biological activities, which suggest that they can cause significant molecular and cellular effects .